Cas no 83-27-2 (sec-Butylmalonic Acid Diethyl Ester)

• Product Name: sec-Butylmalonic Acid Diethyl Ester
• CAS No: 83-27-2
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00015194
• CID: 81712
• PubChem ID: 87563430
• Update Time: 2025-06-08

sec-Butylmalonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(sec-butyl)malonate
• Butylmalonicaciddiethylester
• sec-Butylmalonic acid diethyl ester
• Diethyl sec-Butylmalonate
• diethyl 2-butan-2-ylpropanedioate
• 2-sec-butyl-malonic acid diethyl ester
• (1-Methylpropyl)propanedioic acid diethyl ester
• NSC 127865
• NSC 30679
• NSC 41157
• Diethyl (1-methylpropyl)malonate
• Diethyl 1-methylpropylmalonate
• MIIZSUOEOUHAIZ-UHFFFAOYSA-N
• sec-Butylmalonic acid, diethyl ester
• Diethyl 2-sec-butylmalonate
• Diethyl s-butylmalonate
• Diethylsec-Butylmalonate
• Diethyl=sec-butylmalonate
• diethyl sec-butyl-malonate
• Propanedioic acid, (1-methylpropyl)-, diethyl ester
• Diethyl 2-sec-buty
• 1,3-Diethyl 2-(1-methylpropyl)propanedioate (ACI)
• Malonic acid, sec-butyl-, diethyl ester (6CI, 7CI, 8CI)
• Propanedioic acid, (1-methylpropyl)-, diethyl ester (9CI)
• 1,3-Diethyl 2-(butan-2-yl)propanedioate
• EN300-189045
• NSC127865
• 2-s-butyl-malonic acid diethyl ester
• DIETHYL(1-METHYLPROPYL)MALONATE
• MFCD00015194
• A840551
• NSC30679
• D70303
• Malonic acid, sec-butyl-, diethyl ester
• AKOS015838711
• SCHEMBL4191467
• AS-59732
• NSC41157
• AMY31986
• NS00041021
• Diethyl 2-sec-butylmalonate #
• EINECS 201-463-3
• NSC-41157
• 1,3-Diethyl 2-(1-methylpropyl)propanedioate
• InChI=1/C11H20O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h8-9H,5-7H2,1-4H3
• 83-27-2
• B0384
• CS-W014844
• FT-0624805
• NSC-127865
• MIIZSUOEOUHAIZ-UHFFFAOYSA-
• DTXSID201263613
• NSC-30679
• 2-(1-methyl-propyl)-propanedioic acid diethyl ester
• DB-056706
• 1,3-diethyl 2-(sec-butyl)propanedioate
• (1-Methylpropyl)propanedioic Acid Diethyl Ester; Diethyl sec-Butylmalonate; NSC 127865; NSC 30679; NSC 41157; sec-Butylmalonic Acid Diethyl Ester
• sec-Butylmalonic Acid Diethyl Ester

• MDL： MFCD00015194
• Inchi： 1S/C11H20O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h8-9H,5-7H2,1-4H3
• InChI Key： MIIZSUOEOUHAIZ-UHFFFAOYSA-N
• SMILES： O=C(C(C(CC)C)C(OCC)=O)OCC
• BRN： 1709561

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.992
• Melting Point: 225℃
• Boiling Point: 225°C(lit.)
• Flash Point: 103 ºC
• Refractive Index: 1.4230-1.4260
• PSA: 52.60000
• LogP: 1.77490
• Solubility: Uncertain.
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

sec-Butylmalonic Acid Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Other Chemical Reagents

Additional information on sec-Butylmalonic Acid Diethyl Ester

Comprehensive Overview of sec-Butylmalonic Acid Diethyl Ester (CAS No. 83-27-2)

sec-Butylmalonic Acid Diethyl Ester (CAS No. 83-27-2) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and specialty chemical applications. This ester derivative of malonic acid is characterized by its unique diethyl ester structure, which enhances its reactivity and solubility in organic solvents. The compound's sec-butyl group further contributes to its utility in asymmetric synthesis, making it a valuable intermediate for researchers and industrial chemists.

In recent years, the demand for sec-Butylmalonic Acid Diethyl Ester has surged due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's efficiency in carbon-carbon bond formation reactions aligns with eco-friendly synthesis protocols. Its compatibility with biocatalysts and enzymatic processes has also garnered attention, particularly in the development of biodegradable materials and low-toxicity pharmaceuticals.

From a structural perspective, the diethyl ester moiety in 83-27-2 provides steric and electronic advantages in nucleophilic substitution reactions. This feature is critical for constructing complex molecular frameworks, such as those found in active pharmaceutical ingredients (APIs) and flavor/fragrance compounds. Researchers frequently highlight its stability under mild reaction conditions, which reduces energy consumption during synthesis—a key consideration for cost-effective manufacturing.

The compound's relevance extends to cutting-edge fields like covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its bifunctional reactivity aids in designing porous materials for gas storage or catalysis. Online searches for "sec-Butylmalonic Acid Diethyl Ester applications" or "CAS 83-27-2 synthesis" reflect growing interest in these advanced applications. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in academic forums.

Quality control of sec-Butylmalonic Acid Diethyl Ester adheres to stringent international standards like ISO and USP. Suppliers often provide technical data sheets detailing parameters such as refractive index, boiling point, and storage conditions—information highly sought after by procurement specialists. The compound's compatibility with Grignard reagents and organolithium compounds further underscores its importance in modern synthetic methodologies.

Emerging trends indicate that 83-27-2 is gaining traction in flow chemistry systems, where its rapid reaction kinetics improve throughput in continuous manufacturing setups. This aligns with Industry 4.0 demands for automated, data-driven chemical production. Environmental impact assessments of diethyl ester-based processes also feature prominently in recent literature, addressing concerns about solvent recovery and waste minimization.

In conclusion, sec-Butylmalonic Acid Diethyl Ester (CAS No. 83-27-2) represents a critical building block in contemporary organic synthesis. Its multifaceted applications—from drug discovery to material science—coupled with its alignment with sustainability goals, ensure its continued prominence in chemical research and industrial workflows. Future developments may explore its potential in photocatalysis or electrochemical synthesis, areas currently dominating scientific discourse.